Cas no 121188-32-7 (2-Pentynal,4-amino-4-methyl-)

• Product Name: 2-Pentynal,4-amino-4-methyl-
• CAS No: 121188-32-7
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 148711
• PubChem ID: 129385
• Update Time: 2025-04-19

2-Pentynal,4-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentynal,4-amino-4-methyl-
• 4-amino-4-methyl-2-pentyne-1-al
• 4-amino-4-methylpent-2-ynal
• AMPAL
• 121188-32-7
• DTXSID90153175
• 2-Pentynal, 4-amino-4-methyl-
• AKOS006347751
• SCHEMBL8047814

• Inchi： 1S/C6H9NO/c1-6(2,7)4-3-5-8/h5H,7H2,1-2H3
• InChI Key： ZMAIVKIYUIAWSA-UHFFFAOYSA-N
• SMILES： O=CC#CC(C)(C)N

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 190.4°Cat760mmHg
• Flash Point: 69°C
• Refractive Index: 1.475
• PSA: 43.09